tert-Butylbetaxolol tert-Butylbetaxolol
Brand Name: Vulcanchem
CAS No.: 114987-56-3
VCID: VC20872290
InChI: InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1
SMILES: CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O
Molecular Formula: C19H31NO3
Molecular Weight: 321.5 g/mol

tert-Butylbetaxolol

CAS No.: 114987-56-3

Cat. No.: VC20872290

Molecular Formula: C19H31NO3

Molecular Weight: 321.5 g/mol

* For research use only. Not for human or veterinary use.

tert-Butylbetaxolol - 114987-56-3

Specification

CAS No. 114987-56-3
Molecular Formula C19H31NO3
Molecular Weight 321.5 g/mol
IUPAC Name (2S)-1-(tert-butylamino)-3-[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]propan-2-ol
Standard InChI InChI=1S/C19H31NO3/c1-19(2,3)20-12-17(21)14-23-18-8-6-15(7-9-18)10-11-22-13-16-4-5-16/h6-9,16-17,20-21H,4-5,10-14H2,1-3H3/t17-/m0/s1
Standard InChI Key ILWIKOAOZUSHMV-KRWDZBQOSA-N
Isomeric SMILES CC(C)(C)NC[C@@H](COC1=CC=C(C=C1)CCOCC2CC2)O
SMILES CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O
Canonical SMILES CC(C)(C)NCC(COC1=CC=C(C=C1)CCOCC2CC2)O

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